Cas no 494772-87-1 (3-Amino-5-4-(morpholin-4-ylmethyl)phenylthiophene-2-carboxamide)

• Product Name: 3-Amino-5-4-(morpholin-4-ylmethyl)phenylthiophene-2-carboxamide
• CAS No: 494772-87-1
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 850488
• PubChem ID: 21914258
• Update Time: 2025-04-19

3-Amino-5-4-(morpholin-4-ylmethyl)phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-AMino-5-[4-(4-MorpholinylMethyl)phenyl]-2-thiophenecarboxaMide
• N-Des(aMinocarbonyl) AZ-TAK1 Inhibitor
• 3-Amino-5-[4-(morpholin-4-ylmethyl)phenyl]thiophene-2-carboxamide
• TAK1-IN-3
• CS-0255172
• SCHEMBL1926925
• DB-294125
• 3-amino-5-(4-(morpholinomethyl)phenyl)thiophene-2-carboxamide
• DTXSID80619992
• 2-Thiophenecarboxamide, 3-amino-5-[4-(4-morpholinylmethyl)phenyl]-
• 494772-87-1
• HY-115743
• starbld0005022
• 3-Amino-5-{4-[(morpholin-4-yl)methyl]phenyl}thiophene-2-carboxamide
• AKOS028114319
• 3-Amino-5-4-(morpholin-4-ylmethyl)phenylthiophene-2-carboxamide

• Inchi： 1S/C16H19N3O2S/c17-13-9-14(22-15(13)16(18)20)12-3-1-11(2-4-12)10-19-5-7-21-8-6-19/h1-4,9H,5-8,10,17H2,(H2,18,20)
• InChI Key： UNTPTSFVGRSTDC-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C=C1C1C=CC(=CC=1)CN1CCOCC1)N

Computed Properties

• Exact Mass: 317.12000
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.82000
• LogP: 3.14780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides